Cas no 108544-97-4 (5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid)

• Product Name: 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid
• CAS No: 108544-97-4
• MF: C₈H₆Cl₂O₄
• MW: 237.03684091568
• MDL: MFCD00210408
• CID: 128057
• PubChem ID: 24721283
• Update Time: 2025-05-22

5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3-dichloro-4-hydroxy-5-methoxy-
• 2,3-dichloro-4-hydroxy-5-methoxyBenzoic acid
• 5,6-Dichloro-4-hydroxy-3-methoxybenzoic acid
• 2,3-Dichlor-4-hydroxy-5-methoxy-benzoesaeure
• 2,3-dichloro-4-hydroxy-5-methoxy-benzoic acid
• 5,6-DICHLOROVANILLIC ACID
• Benzoic acid,2,3-dichloro-4-hydroxy-5-methoxy
• 2,3-Dichloro-4-hydroxy-5-methoxybenzoicacid
• DTXSID70910763
• FT-0619818
• SCHEMBL14906964
• 7-Chloro-4-(phenylamino)quinoline-3-carboxylic acid
• MFCD00210408
• AKOS027381293
• CS-0339482
• 108544-97-4
• 5,6-dichloro-4-hydroxy-3-methoxybenzoic acid, AldrichCPR
• 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid

• MDL： MFCD00210408
• Inchi： 1S/C8H6Cl2O4/c1-14-4-2-3(8(12)13)5(9)6(10)7(4)11/h2,11H,1H3,(H,12,13)
• InChI Key： PIUZBDHQOOFIPU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)OC)O)Cl

Computed Properties

• Exact Mass: 235.96400
• Monoisotopic Mass: 235.9643141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.5259 (rough estimate)
• Melting Point: 191-193°C
• Boiling Point: 338.36°C (rough estimate)
• Flash Point: 177.9±27.9 °C
• Refractive Index: 1.4800 (estimate)
• PSA: 66.76000
• LogP: 2.40580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid

5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid: A Comprehensive Overview

The compound 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid (CAS No. 108544-97-4) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a benzoic acid backbone substituted with hydroxyl, methoxy, and dichloro groups. These functional groups impart distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of hydroxyl and methoxy groups enhances its ability to interact with biological systems, making it a promising candidate for drug discovery.

In addition to its pharmacological applications, 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid has been studied for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in the development of novel materials for electronic applications. Recent findings suggest that this compound could be utilized in the creation of advanced sensors and catalytic systems.

The synthesis of 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements have been driven by a deeper understanding of the stereochemical and regiochemical aspects of the synthesis process.

Environmental scientists have also taken interest in 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid, particularly in relation to its biodegradation properties. Studies have shown that this compound exhibits moderate biodegradability under specific environmental conditions, which is crucial for assessing its impact on ecosystems. This information is particularly relevant for industries involved in chemical manufacturing and waste management.

Furthermore, the compound has been utilized as a building block in the construction of more complex molecular architectures. Its versatility as a starting material has been demonstrated in various organic synthesis projects, where it serves as a key intermediate in the formation of heterocyclic compounds and other bioactive molecules.

Recent technological advancements have also enabled the precise characterization of 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and dynamics of the compound, facilitating further research into its properties and applications.

In conclusion, 5,6-Dichloro-4-hydroxy-3-methoxybenzoic Acid (CAS No. 108544-97-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.